N-isopropyl-2,3,5,6-tetramethylbenzenesulfonamide

• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol
• IUPAC Name: 2,3,5,6-tetramethyl-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C13H21NO2S/c1-8(2)14-17(15,16)13-11(5)9(3)7-10(4)12(13)6/h7-8,14H,1-6H3
• InChI Key: CEGPRJBGXUBALT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NC(C)C)C)C

Description

N-isopropyl-2,3,5,6-tetramethylbenzenesulfonamide, commonly known as ITMBS, is a sulfonamide compound that has gained significant attention in scientific research due to its unique properties. ITMBS is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 277.4 g/mol.

Mechanism of Action

The mechanism of action of ITMBS in organic electronics is based on its ability to transport charge carriers (holes) from the anode to the active layer of the device. ITMBS has a high hole mobility, which allows for efficient charge transport and improved device performance.
Biochemical and Physiological Effects:
ITMBS has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-cytotoxic in vitro, making it a promising material for use in biological applications.

Advantages and Limitations for Lab Experiments

The main advantages of ITMBS for lab experiments are its high purity, solubility in organic solvents, and ease of synthesis. However, ITMBS is relatively expensive compared to other hole-transporting materials, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on ITMBS. One area of interest is the development of new synthetic methods for ITMBS that are more efficient and cost-effective. Another area of research is the investigation of ITMBS for use in other organic electronics applications, such as organic sensors and actuators. Additionally, further studies on the biochemical and physiological effects of ITMBS may uncover new potential applications in the biomedical field.

Synthesis Methods

The synthesis of ITMBS involves the reaction of 2,3,5,6-tetramethylbenzenesulfonyl chloride with isopropylamine. The reaction is typically carried out in the presence of a base such as triethylamine, and the product is purified using recrystallization.

Scientific Research Applications

ITMBS has been extensively studied for its potential applications in the field of organic electronics. It has been shown to be an effective hole-transporting material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). ITMBS has also been investigated for its use in organic field-effect transistors (OFETs) and organic memory devices.